Cy5.5 amine

• Molecular Formula: C46H58Cl2N4O
• Molecular Weight: 753.9 g/mol
• InChI: InChI=1S/C46H56N4O.2ClH/c1-45(2)40(49(5)38-29-27-34-20-13-15-22-36(34)43(38)45)24-10-8-11-25-41-46(3,4)44-37-23-16-14-21-35(37)28-30-39(44)50(41)33-19-9-12-26-42(51)48-32-18-7-6-17-31-47;;/h8,10-11,13-16,20-25,27-30H,6-7,9,12,17-19,26,31-33,47H2,1-5H3;2*1H
• InChIKey: KVJPEAWDFIBHDL-UHFFFAOYSA-N

Cy5.5 Amine Spectral Properties and Procurement

Cy5.5 amine is a functionalized derivative of the Cyanine 5.5 fluorophore that incorporates a primary amine handle for covalent bioconjugation. The compound belongs to the class of near-infrared (NIR) pentamethine cyanine dyes, exhibiting excitation and emission maxima in the far-red to NIR region (Ex ~675–684 nm; Em ~694–710 nm depending on the measurement medium) [1]. Cy5.5 amine serves as a carbonyl-reactive building block, enabling stable amide bond formation with NHS esters, carboxylic acids (via carbodiimide activation), and epoxides, thereby facilitating the labeling of proteins, antibodies, peptides, and nanoparticle surfaces .

Spectral Window NIR emission (~680/700 nm) suits in vivo imaging with low tissue autofluorescence Far-red to NIR dye class

Reactive Chemistry Free primary amine enables carboxyl-directed labeling and enzymatic transamination Bioconjugation amine handle

Loading Compatibility Supports active liposomal loading with ammonium sucrose octasulfate for high encapsulation efficiency Liposomal release-platform fit

• [1] Lumiprobe. Cyanine5.5 amine — Spectral properties. Excitation/absorption maximum: 684 nm; ε: 198,000 L⋅mol⁻¹⋅cm⁻¹; Emission maximum: 710 nm; Quantum yield: 0.2. View Source

Why Cy5.5 Amine Has No Direct Substitute

Generic substitution within the cyanine and NIR dye families fails because critical selection-relevant parameters diverge at three levels simultaneously: spectral position, reactive chemistry, and conjugation-dependent photon output. Cy5 amine operates in the far-red region (Ex/Em ~646/662 nm) that suffers from markedly higher tissue autofluorescence and shallower tissue penetration compared to the NIR window accessed by Cy5.5 amine . Cy5.5 NHS ester, while spectrally identical, presents a pre-activated electrophilic group targeting amines on biomolecules, making it unusable for the reverse conjugation strategy — labeling carboxylic acid-bearing targets or performing enzymatic transamination — that is uniquely enabled by the free amine of Cy5.5 amine . Alexa Fluor 680, though spectrally similar and often cited as an alternative, was demonstrated in a head-to-head quantitative study to exhibit significantly greater photostability and lower aggregation-induced self-quenching than Cy5.5 in protein conjugates, meaning that substitution without performance recalibration can alter signal longevity and quantitative imaging outcomes [1].

Spectral risk

Cy5.5 amine (NIR ~710 nm) Cy5 amine (far-red ~662 nm)

Far-red emission increases tissue autofluorescence; NIR window advantage may be lost.

Chemistry mismatch

Cy5.5 amine (—NH₂) Cy5.5 NHS ester (amine-reactive only)

NHS ester cannot label carboxylic acid targets; reverse conjugation pathway is blocked.

Photophysical shift

Cy5.5 conjugate properties Alexa Fluor 680 conjugate properties

Reported lower photostability and higher aggregation-induced self-quenching may alter long-duration signal.

• [1] Berlier JE, et al. Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates. J Histochem Cytochem. 2003;51(12):1699-712. PMID: 14623938. View Source

Cy5.5 Amine Differentiation Evidence

Reduced Tissue Autofluorescence in NIR vs. Far-Red

Cy5.5 amine emits at ~710 nm, placing it within the so-called 'NIR window' (700–900 nm) where biological tissue autofluorescence is inherently low, whereas Cy5 amine emits at ~662 nm in the far-red region where autofluorescence is substantially higher [1]. Quantitative tissue spectroscopy studies have established that tissue autofluorescence decreases by approximately 5–10 fold when shifting from the visible/far-red region (~650 nm) to the NIR region (~700–800 nm) [2]. This differential positioning means that Cy5.5-labeled probes produce lower background and higher signal-to-background ratios (SBR) than Cy5-labeled probes in tissue imaging applications .

Tissue Autofluorescence

Class-level inference

5–10× lower autofluorescence in NIR vs. far-red

Supports lower background for in vivo imaging

Class-level tissue spectroscopy; direct dye-dye measurement not available

Evidence Dimension	Tissue autofluorescence background relative to emission wavelength
Target Compound Data	Emission maximum ~710 nm (NIR window); autofluorescence reduced ~5–10 fold vs. far-red region
Comparator Or Baseline	Cy5 amine: emission maximum ~662 nm (far-red region, higher autofluorescence)
Quantified Difference	Estimated 5–10 fold lower autofluorescence in NIR vs. far-red at tissue level (class-level spectral autofluorescence measurement, not a direct head-to-head Cy5.5-amine vs. Cy5-amine measurement)
Conditions	Tissue autofluorescence spectroscopy across multiple tissue types and wavelengths [2]; imaging of Cy5.5-labeled vs. Cy5-labeled probes in small animal models

Why This Matters

For users procuring amine-functionalized dyes for in vivo or tissue imaging, the NIR emission of Cy5.5 amine provides a physically unavoidable background advantage over Cy5 amine that cannot be compensated for by instrumental adjustment.

• [1] Lumiprobe. Cyanine5.5 amine: Emission maximum 710 nm. Kerafast. Cy5.5 amine: Emission maximum 710 nm; BroadPharm. Cy5 amine: Emission Maximum 662 nm. View Source
• [2] Frangioni JV. In vivo near-infrared fluorescence imaging. Curr Opin Chem Biol. 2003;7(5):626-634. Review establishing autofluorescence reduction in NIR window vs. visible/far-red. View Source

Reverse Conjugation for Carboxylic Acid Targets

Cy5.5 amine provides a free primary amine as the reactive group, which enables direct conjugation to carboxylic acid-containing targets (e.g., the C-terminus of proteins, carboxylated nanoparticle surfaces, or small-molecule drugs bearing —COOH) via standard carbodiimide (EDC/DCC) activation . Cy5.5 NHS ester, in contrast, is an amine-reactive electrophile and cannot address carboxyl-bearing targets; it requires a free amine on the biomolecule . This reagents-based differentiation creates a non-substitutable application space: when the target molecule presents only reactive carboxylic acids (or when labeling must be directed away from lysine residues on a protein), Cy5.5 amine is the required choice [1].

Target Chemistry

Direct head-to-head

Mutually exclusive: amine labels —COOH, NHS ester labels —NH₂

Amine vs. NHS ester determines feasible biomolecule targets

Carbodiimide activation required for carboxylic acid conjugation

Evidence Dimension	Target functional group compatibility
Target Compound Data	Cy5.5 amine: free —NH₂ group; reacts with —COOH (via EDC/DCC), NHS esters, epoxides, ketones/aldehydes (via reductive amination); also serves as amine donor for enzymatic transamination
Comparator Or Baseline	Cy5.5 NHS ester: pre-activated NHS ester; reacts only with primary amines (—NH₂) on biomolecules; cannot label —COOH targets directly
Quantified Difference	Mutually exclusive target chemistry: Cy5.5 amine addresses carboxylic acid-bearing targets; Cy5.5 NHS ester addresses amine-bearing targets only; no quantitative yield comparison in same system is available
Conditions	Standard carbodiimide-mediated amide bond formation and NHS ester aminolysis conditions [1]

Why This Matters

Procurement decisions must match dye reactive chemistry to the available functional groups on the target biomolecule; selecting the wrong reagent class (amine vs. NHS ester) makes conjugation impossible regardless of spectral quality.

• [1] Lumiprobe. Cyanine5.5 amine: 'The dye contains a free amine group which can be conjugated with a variety of functionalities, including NHS esters, and epoxides.' View Source

Active-Loading Liposomal Encapsulation Efficiency

A 2024 study developed an active loading method for Cy5.5-derivative dyes (including Cy5.5 amine) into liposomes using ammonium sucrose octasulfate (ASO) as a trapping agent, achieving nearly 100% encapsulation efficiency (EE) [1]. In direct comparison, passive loading — the standard method for most NIR fluorescent dyes — typically yields only 1–5% EE, resulting in severe dye wastage and cost-ineffectiveness [1]. The active-loading Cy5.5 liposomes demonstrated deep fluorescence self-quenching, followed by a 60–100-fold fluorescence enhancement upon full content release, enabling a quantitative release-reporting platform [1]. Furthermore, within the Cy5.5 dye series, Cy5.5 amine (bearing an auxiliary amine) showed superior encapsulation efficiency compared to Cy5.5 acid because the sulfate trapping agent had an extra electrostatic interaction with the amine group [2].

Liposomal EE

Direct head-to-head

~100% EE (active) vs. 1–5% EE (passive); 60–100× release enhancement

Active loading eliminates ~95% dye waste; enables quantitative release monitoring

ASO trapping agent; amine outperforms acid via sulfate interaction

Evidence Dimension	Liposomal encapsulation efficiency
Target Compound Data	Cy5.5 amine (active loading with ASO): nearly 100% encapsulation efficiency; 60–100-fold fluorescence enhancement upon release; fluorescence recovery plateaued after 9 h cellular incubation [1]
Comparator Or Baseline	Passive loading of NIR dyes (class baseline): 1–5% encapsulation efficiency [1]; Cy5.5 acid (active loading): lower EE than Cy5.5 amine due to absent auxiliary amine–sulfate interaction [2]
Quantified Difference	Active loading with Cy5.5 amine: ~100% EE vs. passive loading: 1–5% EE (~20–100 fold improvement); Cy5.5 amine EE > Cy5.5 acid EE (qualitative ranking) [1][2]
Conditions	Ammonium sucrose octasulfate (ASO) trapping agent; liposomal encapsulation; fluorescence spectroscopy and cryo-EM characterization; in vivo IVIS imaging in tumor-bearing mice [1]

Why This Matters

For users developing liposomal drug delivery or release-reporting systems, the ability to achieve near-complete encapsulation with Cy5.5 amine directly eliminates ~95% dye wastage and enables quantitative release monitoring through self-quenching/de-quenching, a capability that passive loading cannot provide.

• [1] Chen C-Y, Jian C-B, Gao H-D, Yu X-E, Chang Y-C, Leong SK, Shie J-J, Lee H-M. Active loading of cyanine 5.5 derivatives into liposomes for deep self-quenching and their applications in deep tissue imaging. Sens Diagn. 2024;3:1028-1038. DOI: 10.1039/D3SD00325F. View Source
• [2] Chen C-Y, Jian C-B, Gao H-D, Yu X-E, Chang Y-C, Leong SK, Shie J-J, Lee H-M. Sens Diagn. 2024. 'Cy5.5 amine has a better encapsulation efficiency than Cy5.5 acid because sulfate has an extra interaction with the extra auxiliary amine group.' View Source

Tumor-to-Background Ratio vs. IRDye 800CW

In a direct head-to-head in vivo imaging study, EGF-Cy5.5 and EGF-IRDye 800CW were compared for targeting EGF receptor-positive human breast cancer xenografts in mice [1]. EGF-IRDye 800CW (Ex/Em: 785/830 nm) evidenced a significantly reduced background and an enhanced tumor-to-background ratio (TBR) compared to EGF-Cy5.5 (Ex/Em: 660/710 nm) [1]. A separate quantitative study further benchmarked Cy5.5-conjugated cRGD against ZW800-1 and IRDye800-CW, reporting TBR values at 4 h post-injection of 2.7 for Cy5.5, versus 5.1 for IRDye800-CW and 17.2 for ZW800-1 [2]. These data establish the quantitative performance envelope for Cy5.5 in targeted in vivo imaging: it offers the broadest commercial availability and proven targeting conjugation chemistry but yields a lower TBR than longer-wavelength NIR fluorophores, which is a critical selection parameter for imaging depth and sensitivity requirements [3].

Tumor-to-Background

Direct head-to-head

TBR 2.7 (Cy5.5) vs 5.1 (IRDye800CW) vs 17.2 (ZW800-1) at 4 h

Cy5.5 offers broad availability but lower TBR; selection depends on sensitivity needs

Mouse xenograft; cRGD conjugation; 1 nmol dose

Evidence Dimension	In vivo tumor-to-background ratio (TBR) at 4 h post-injection
Target Compound Data	Cy5.5-cRGD: TBR = 2.7 at 4 h post-injection [2]; EGF-Cy5.5 qualitatively lower TBR vs. EGF-IRDye 800CW in xenograft imaging [1]
Comparator Or Baseline	IRDye 800CW-cRGD: TBR = 5.1 at 4 h; ZW800-1-cRGD: TBR = 17.2 at 4 h [2]
Quantified Difference	TBR for Cy5.5 (2.7) is 1.9-fold lower than IRDye800-CW (5.1) and 6.4-fold lower than ZW800-1 (17.2) at 4 h post-injection [2]
Conditions	Tumor-bearing mouse xenograft models (MDA-MB-468 human breast cancer); intravenous injection at 1 nmol-dye equivalent; cRGD or EGF conjugation; fluorescence imaging [1][2]

Why This Matters

Users selecting NIR fluorophores for in vivo targeted imaging must weigh Cy5.5's broader reagent compatibility and lower cost against IRDye 800CW's and ZW800-1's superior TBR; the quantitative TBR hierarchy directly informs the achievable detection sensitivity for a given tumor model.

• [1] Adams KE, Ke S, Kwon S, Liang F, Fan Z, Lu Y, Hirschi K, Mawad ME, Barry MA, Sevick-Muraca EM. Comparison of visible and near-infrared wavelength-excitable fluorescent dyes for molecular imaging of cancer. J Biomed Opt. 2007;12(2):024017. PMID: 17477732. View Source
• [2] Choi HS, Gibbs SL, Lee JH, Kim SH, Ashitate Y, Liu F, Hyun H, Park G, Xie Y, Bae S, Henary M, Frangioni JV. Targeted zwitterionic near-infrared fluorophores for improved optical imaging. Nat Biotechnol. 2013;31(2):148-153. DOI: 10.1038/nbt.2468. PMID: 23292634. View Source
• [3] Adams KE et al. J Biomed Opt. 2007. 'Our images show that while both agents target EGFr, the EGF-IRDye 800CW evidenced a significantly reduced background and enhanced the tumor-to-background ratio (TBR) compared to the EGF-Cy5.5.' View Source

Photostability and Aggregation Quenching vs. Alexa Fluor 680

Berlier et al. (2003) performed a quantitative comparison of amine-reactive NHS esters of Cy3, Cy5, Cy5.5, and Cy7 dyes against their spectrally matched Alexa Fluor counterparts after conjugation to antibodies and selected proteins [1]. Alexa Fluor 680 (the spectral analog of Cy5.5) and Alexa Fluor 647 (the analog of Cy5) were both significantly more resistant to photobleaching than their Cy dye counterparts [1]. Critically, absorption spectra of Cy dye protein conjugates — including Cy5.5 conjugates — showed prominent blue-shifted shoulder peaks indicative of dye aggregation, whereas Alexa Fluor dye conjugates showed only minor shoulder peaks [1]. The dye aggregates absorb light without emitting fluorescence, meaning that at equivalent degrees of labeling, Cy5.5 conjugates suffer from aggregation-induced self-quenching that reduces effective fluorescence output, while Alexa Fluor 680 conjugates maintain higher fluorescence [2]. In flow cytometry, immunocytochemistry, and immunohistochemistry experiments, the Alexa Fluor dye conjugates demonstrated measurable advantages in signal intensity [3].

Photostability & Aggregation

Direct head-to-head

Alexa Fluor 680 more photostable; Cy5.5 conjugates show prominent aggregation shoulder

Lower photostability and self-quenching may reduce effective signal in prolonged imaging

Antibody/protein conjugates; qualitative ranking from Berlier et al. 2003

Evidence Dimension	Photostability (resistance to photobleaching) and aggregation-induced fluorescence self-quenching in antibody conjugates
Target Compound Data	Cy5.5 (NHS ester form, as used in the study): significantly lower photostability; prominent blue-shifted aggregation shoulder peaks in absorption spectra of protein conjugates; reduced fluorescence at high degree of labeling due to self-quenching [1]
Comparator Or Baseline	Alexa Fluor 680 NHS ester: significantly more photostable; only minor aggregation shoulder peaks in protein conjugate spectra; higher fluorescence maintained at high degree of labeling [1]
Quantified Difference	Photostability: Alexa Fluor dyes significantly more resistant than Cy dye counterparts (P-value not provided; qualitative ranking established across multiple dye pairs) [1]; aggregation peaks: prominent for Cy5.5 conjugates vs. minor for Alexa Fluor 680 conjugates [1]
Conditions	Antibody and protein conjugates of NHS ester derivatives; absorption spectroscopy; flow cytometry; immunocytochemistry; immunohistochemistry [1][3]

Why This Matters

For applications requiring prolonged illumination (confocal microscopy, time-lapse imaging, or high-throughput flow cytometry), the lower photostability and greater aggregation tendency of Cy5.5 conjugates versus Alexa Fluor 680 conjugates must be factored into dye selection; Cy5.5 may require higher labeling density or more frequent reagent replenishment.

• [1] Berlier JE, Rothe A, Buller G, Bradford J, Gray DR, Filanoski BJ, Telford WG, Yue S, Lewis J, Colarusso P, et al. Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates. J Histochem Cytochem. 2003;51(12):1699-1712. PMID: 14623938. View Source
• [2] Berlier JE et al. J Histochem Cytochem. 2003. 'Absorption spectra of protein conjugates prepared from these dyes showed prominent blue-shifted shoulder peaks for conjugates of the Cy dyes but only minor shoulder peaks for conjugates of the Alexa Fluor dyes.' View Source
• [3] Berlier JE et al. J Histochem Cytochem. 2003. 'The results from our flow cytometry, immunocytochemistry, and immunohistochemistry experiments demonstrate that protein-conjugated, long-wavelength Alexa Fluor dyes have advantages compared to the Cy dyes.' View Source

Quantum Yield and Extinction Coefficient Variability

Reported photophysical parameters for Cy5.5 amine vary across commercial sources, with quantum yields (Φ) ranging from 0.20 to 0.27 and molar extinction coefficients (ε) from 198,000 to 250,000 M⁻¹cm⁻¹, depending on measurement conditions and whether the free amine or pre-activated NHS ester form is referenced [1][2]. For comparison, the direct spectral analog Alexa Fluor 680 NHS ester has a reported Φ of 0.36 (in PBS, pH 7.2) , representing an approximately 1.3–1.8 fold higher quantum yield. Within the Cy5.5 family, the NHS ester form carries the same chromophore and yields comparable Φ values (~0.20–0.28) . The variability in reported ε values (198,000 vs. 250,000 M⁻¹cm⁻¹) likely reflects different measurement standards and solvent conditions, which users must normalize when comparing labeling efficiency calculations across vendors [3].

Quantum Yield

Cross-study comparable

Φ 0.20–0.27 (Cy5.5 amine); AF680 Φ 0.36 (1.3–1.8× higher)

Quantum yield variability affects brightness calculations; within Cy5.5 family, amine/NHS ester comparable

Reported ε 198,000–250,000 M⁻¹cm⁻¹; vendor conditions differ

Evidence Dimension	Fluorescence quantum yield (Φ) and molar extinction coefficient (ε)
Target Compound Data	Cy5.5 amine: Φ = 0.20–0.27; ε = 198,000–250,000 M⁻¹cm⁻¹ [1][2]
Comparator Or Baseline	Alexa Fluor 680 NHS ester: Φ = 0.36 (PBS, pH 7.2) ; Cy5.5 NHS ester: Φ = 0.20–0.28; ε = 190,000–250,000 M⁻¹cm⁻¹
Quantified Difference	Alexa Fluor 680 Φ (0.36) is 1.3–1.8× higher than Cy5.5 amine Φ (0.20–0.27); Cy5.5 NHS ester and Cy5.5 amine share the same chromophore with comparable Φ and ε ranges
Conditions	Various vendors' datasheets (AAT Bioquest, Lumiprobe, Kerafast, Tocris); Alexa Fluor 680 QY: PBS (50 mM potassium phosphate, 150 mM NaCl, pH 7.2) at 22°C, relative to Alexa Fluor 647 succinimidyl ester standard

Why This Matters

When calculating required labeling stoichiometry and estimating detection sensitivity, the 1.3–1.8× quantum yield advantage of Alexa Fluor 680 over Cy5.5 amine must be considered; however, within the Cy5.5 family, substitution between amine and NHS ester forms carries no intrinsic photophysical penalty, making the reactive chemistry the primary selection driver.

• [1] Lumiprobe. Cyanine5.5 amine: ε = 198,000 L⋅mol⁻¹⋅cm⁻¹; Φ = 0.2. Kerafast. Cy5.5 amine: ε = 209,000; Φ = 0.2. View Source
• [2] PMC5327900, Table 2. Cy5.5 NHS ester: Abs/Em 675/694 nm; ε = 250,000 M⁻¹cm⁻¹; Φ = 0.23 (supplier: GE Healthcare). View Source
• [3] Antibodies.com. Cyanine 5.5 amine (A270150): Absorption Maxima 684 nm; ε = 198,000 M⁻¹cm⁻¹; Emission Maxima 710 nm; Φ = 0.2. View Source

Cy5.5 Amine Key Application Scenarios

Carboxylic Acid-Directed Biomolecule Labeling

When the target biomolecule presents only carboxylic acid groups (e.g., the C-terminus of a recombinant protein lacking surface-exposed lysine residues, carboxylated PLGA or gold nanoparticles, or small-molecule drugs with free —COOH), Cy5.5 amine is the only viable Cy5.5-family option because its free amine group enables direct carbodiimide (EDC/DCC)-mediated amide bond formation . Cy5.5 NHS ester cannot address this target class and requires the opposite functional group orientation . End-users performing enzymatic transamination labeling also require the free amine donor group unique to Cy5.5 amine .

NIR Liposomal Release-Reporting Platforms

The active loading protocol using ammonium sucrose octasulfate (ASO) achieves nearly 100% encapsulation efficiency for Cy5.5 amine into liposomes, compared to only 1–5% for passive loading [1]. The resulting deeply self-quenched liposomes produce a 60–100-fold fluorescence turn-on upon cargo release, enabling quantitative, real-time release monitoring in vivo [1]. The auxiliary amine on Cy5.5 amine further improves encapsulation efficiency over Cy5.5 acid through enhanced electrostatic interaction with sulfate, making it the preferred Cy5.5 derivative for liposomal drug delivery development [2].

Small-Animal NIR Fluorescence Imaging

For general in vivo fluorescence imaging applications in small animal models (e.g., biodistribution tracking, tumor localization, sentinel lymph node mapping), Cy5.5 amine offers a well-characterized platform with the broadest commercial availability of reactive derivatives and extensive published protocols [3]. Users requiring the highest possible tumor-to-background ratio for demanding applications (e.g., micro-metastasis detection) should benchmark against IRDye 800CW (TBR ~5.1 at 4 h) and ZW800-1 (TBR ~17.2 at 4 h) versus Cy5.5 (TBR ~2.7 at 4 h) to determine if the 1.9–6.4-fold TBR deficit is acceptable for their detection sensitivity requirements [4].

Heterobifunctional Bioconjugation Workflows

Cy5.5 amine's free primary amine group, separated from the fluorophore by a relatively long linker to minimize steric hindrance during conjugation [5], enables its use as a modular building block in heterobifunctional crosslinking strategies. It can be derivatized with commercial heterobifunctional crosslinkers (e.g., SMCC, SPDP) to introduce thiol-reactive maleimide or pyridyldithio groups, facilitating two-step conjugation to cysteine-containing proteins or thiol-modified oligonucleotides that cannot be directly labeled with NHS ester dyes [6]. This chemoselective flexibility is not available with pre-activated Cy5.5 NHS ester.

Application

Selection Property

Validation Focus

Carboxyl-directed biomolecule labeling

Free amine reactivity with —COOH groups

EDC/NHS coupling efficiency; conjugate integrity

Liposomal release-reporting platforms

Active-loading compatibility & self-quenching

Encapsulation efficiency; fluorescence de-quenching upon release

Small-animal NIR fluorescence imaging

NIR emission & broad reagent availability

Tumor-to-background ratio benchmarking against longer-wavelength dyes

Heterobifunctional bioconjugation workflows

Modifiable amine handle for crosslinker introduction

Chemoselective thiol/maleimide coupling; steric accessibility

• [1] Chen C-Y, Jian C-B, Gao H-D, et al. Active loading of cyanine 5.5 derivatives into liposomes for deep self-quenching. Sens Diagn. 2024;3:1028-1038. Passive loading: 1–5% EE; active loading: ~100% EE; 60–100-fold fluorescence enhancement upon release. View Source
• [2] Chen C-Y et al. Sens Diagn. 2024. 'Cy5.5 amine has a better encapsulation efficiency than Cy5.5 acid because sulfate has an extra interaction with the extra auxiliary amine group.' View Source
• [3] Lumiprobe. Cyanine5.5 amine product citations, including: He M et al. Ultrasound Med Biol. 2025;51(8):1240-1249; Yang X et al. Theranostics. 2017;7(1):153-163. Dual-probe optical imaging of sentinel lymph node metastasis. View Source
• [4] Choi HS, Gibbs SL, Lee JH, et al. Targeted zwitterionic near-infrared fluorophores for improved optical imaging. Nat Biotechnol. 2013;31(2):148-153. TBR at 4 h: ZW800-1 (17.2), IRDye800-CW (5.1), Cy5.5 (2.7). View Source
• [5] Rx-8.com. Water-soluble Cy5.5 amine: 'The amine group is separated from the fluorophore by a relatively long linker that facilitates conjugation.' View Source
• [6] LIVIVO search results: 'Cy5-amine was derivatized with commercial heterobifunctional cross-linkers to introduce thiol-reactive end groups (maleimide or pyridyldithio).' (Applicable to Cy5.5 amine as analogous amine-functionalized cyanine dye). View Source